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Compound of Interest

Compound Name: D-Cyclohexylglycine

Cat. No.: B555063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of D-
Cyclohexylglycine, a non-proteinogenic amino acid of significant interest in pharmaceutical

research and development. Its unique cyclohexyl side chain imparts distinct structural

characteristics that are leveraged in the synthesis of novel therapeutic agents, particularly

those targeting the central nervous system.[1][2]

Core Physicochemical Data
The fundamental physicochemical properties of D-Cyclohexylglycine are summarized in the

table below, providing a quantitative foundation for its application in experimental and

developmental settings.
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Property Value Source

IUPAC Name
(2R)-2-amino-2-

cyclohexylacetic acid
[3]

Synonyms
H-D-Chg-OH, (R)-α-

Aminocyclohexylacetic acid
[1][4]

CAS Number 14328-52-0 [1][3][5]

Molecular Formula C₈H₁₅NO₂ [1][3][5]

Molecular Weight 157.21 g/mol [1][3][5]

Appearance
White to off-white powder or

solid
[1][5]

Melting Point ~256 °C [5]

Boiling Point (Predicted) 292.8 ± 23.0 °C [5]

Density (Predicted) 1.120 ± 0.06 g/cm³ [5]

Water Solubility Soluble [5]

Solubility in other solvents Soluble in DMSO [5]

pKa (Predicted)
2.44 ± 0.10 (for the carboxylic

group)
[5]
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Experimental Protocols
The determination of the physicochemical properties of amino acids like D-Cyclohexylglycine
involves a range of standard analytical techniques. The following are detailed methodologies

for key experimental procedures.

1. Determination of Melting Point:
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Principle: The melting point is a fundamental thermal property indicating the purity of a

crystalline solid.

Methodology: A small, dry sample of D-Cyclohexylglycine is packed into a capillary tube.

The tube is placed in a calibrated melting point apparatus. The temperature is ramped up

slowly, and the range from the temperature at which the first drop of liquid appears to the

temperature at which the entire sample is liquid is recorded as the melting point range. A

narrow range is indicative of high purity.

2. Determination of Solubility:

Principle: Solubility is the property of a solid solute to dissolve in a solid, liquid, or gaseous

solvent to form a homogeneous solution.

Methodology: A known amount of D-Cyclohexylglycine is added to a specific volume of the

solvent (e.g., water, DMSO) at a controlled temperature. The mixture is agitated until

equilibrium is reached. The concentration of the dissolved solute is then determined

analytically, often by techniques like UV-Vis spectroscopy or by gravimetric analysis after

evaporating the solvent. For qualitative assessment, incremental amounts of the solute are

added to the solvent until no more dissolves.

3. Determination of pKa via Titration:

Principle: The pKa values of the ionizable groups (the α-carboxyl and α-amino groups) are

determined by acid-base titration.[6] At the pH where the net charge of the amino acid is

zero, it is known as the isoelectric point (pI).[6][7]

Methodology:

A solution of D-Cyclohexylglycine of known concentration is prepared in deionized water.

The initial pH of the solution is measured.

A standard solution of a strong base (e.g., NaOH) is incrementally added to the amino acid

solution.

The pH is recorded after each addition of the titrant.
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A titration curve is generated by plotting the pH versus the volume of titrant added.

The pKa values correspond to the pH at the midpoints of the buffering regions on the

curve. The pKa of the carboxylic acid (pK₁) is determined from the first equivalence point,

and the pKa of the amino group (pK₂) is determined from the second.

4. Purity Assessment by High-Performance Liquid Chromatography (HPLC):

Principle: HPLC is a powerful chromatographic technique used to separate, identify, and

quantify each component in a mixture. Purity is often assessed using this method.[4]

Methodology:

A sample of D-Cyclohexylglycine is dissolved in a suitable mobile phase solvent.

The sample is injected into the HPLC system.

The components of the sample are separated on a stationary phase (column) based on

their differential partitioning between the mobile and stationary phases.

A detector (e.g., UV-Vis) measures the absorbance of the eluting components over time.

The resulting chromatogram shows peaks corresponding to different components. The

area of the peak for D-Cyclohexylglycine relative to the total area of all peaks is used to

calculate its purity.

Visualized Workflow: Synthesis and Purification
The synthesis of D-Cyclohexylglycine is a critical process for its application in research and

manufacturing. A common method involves the hydrogenation of D-phenylglycine.[5][8] The

following diagram illustrates a generalized workflow for this chemical synthesis and subsequent

purification.
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Synthesis Stage

Purification Stage

Start: D-Phenylglycine

Dissolution in Solvent
(e.g., Water, Isopropanol, HCl)

Addition of Catalyst
(e.g., Pt/Rh on Carbon)

Hydrogenation in Autoclave
(50-60°C, 8-10 bar H₂)

Hot Filtration to
Remove Catalyst

Reaction Completion

pH Adjustment to 2-2.5
(Precipitation Starts)

pH Adjustment to 5-6
(Complete Precipitation)

Product Collection
(Filtration)

Washing with
Deionized Water

Drying in Vacuum Oven

Final Product:
D-Cyclohexylglycine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and purification of D-Cyclohexylglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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